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Compound Name:

olate;titanium(4+)

Cat. No.: B039218

An In-depth Technical Guide to the Chemical Properties of Titanium(IV) Tetraisopropoxide

Introduction

Titanium(IV) tetraisopropoxide, commonly referred to as TTIP or titanium isopropoxide, is a
metal alkoxide with the chemical formula Ti{OCH(CHs)z}4[1][2]. It is a highly reactive, colorless
to pale-yellow liquid that serves as a critical precursor in materials science and a versatile
catalyst in organic synthesis[1][3]. Its reactivity, particularly with water, makes it the cornerstone
of the sol-gel process for producing high-purity titanium dioxide (TiOz2) materials, such as thin
films and nanoparticles[2]. This guide provides a detailed overview of its chemical properties,
experimental protocols for its use, and visual representations of its key reaction pathways.

Physicochemical Properties

The fundamental physical and chemical properties of Titanium(IV) Tetraisopropoxide are
summarized below. These data are essential for handling, storage, and experimental design.
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Property Value Citations
CAS Number 546-68-9 [415]
Molecular Formula C12H2804Ti [41[5]
Molar Mass 284.22 g/mol [41[6]
Appearance Colorless to pale-yellow liquid [4115]
Odor Alcohol-like [4117]
Density 0.96 g/mL at 20 °C [5]

Melting Point 14-17 °C [5]

Boiling Point 232 °C at 760 mmHg [5]

Refractive Index (n20/D)

1.464

[5]

2.11 centipoises at 25 °C

Viscosity [4]
(apparent)
Soluble in ethanol, ether,
Solubility benzene, chloroform. Reacts [2][4]
with water.
N Moisture sensitive; fumes in
Stability [41[7]

air.

Chemical Reactivity and Mechanisms

The chemistry of TTIP is dominated by the high reactivity of the Ti-O bond, which is susceptible

to cleavage by protic sources.

Hydrolysis and Condensation

The most significant reaction of TTIP is its hydrolysis with water, which initiates the formation of
titanium dioxide[2]. The overall reaction is: T{OCH(CHs)2}4 + 2 H20 - TiOz2 + 4

(CH3)2CHOH[?]

This process occurs through a series of stepwise hydrolysis and condensation reactions.
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e Hydrolysis: One or more isopropoxide groups are replaced by hydroxyl groups. This reaction
is typically very fast. Ti(OR)s + H20 - Ti(OR)3(OH) + ROH

e Condensation: The hydroxylated intermediates condense to form Ti-O-Ti (oxo) or Ti-OH-Ti
(hydroxo) bridges, eliminating water (oxolation) or alcohol (olation)[8]. These condensation
reactions lead to the formation of a three-dimensional oxide network, which is the foundation
of the sol-gel process[8].

The mechanism is visualized in the diagram below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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